Cas no 1178016-13-1 (1-(3-Fluorophenyl)-1-cyclopropyl ethanol)

• Product Name: 1-(3-Fluorophenyl)-1-cyclopropyl ethanol
• CAS No: 1178016-13-1
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• MDL: MFCD12152954
• CID: 5167097
• Update Time: 2026-03-04

1-(3-Fluorophenyl)-1-cyclopropyl ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorophenyl)-1-cyclopropyl ethanol
• 1-cyclopropyl-1-(3-fluorophenyl)ethanol

• MDL： MFCD12152954
• Inchi： 1S/C11H13FO/c1-11(13,8-5-6-8)9-3-2-4-10(12)7-9/h2-4,7-8,13H,5-6H2,1H3
• InChI Key： YFBVEJDMOYAXPQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C)(C1CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-Fluorophenyl)-1-cyclopropyl ethanol

1-(3-Fluorophenyl)-1-cyclopropyl ethanol: A Comprehensive Overview

1-(3-Fluorophenyl)-1-cyclopropyl ethanol, identified by the CAS number 1178016-13-1, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its distinctive structure, which combines a cyclopropyl group with a fluorophenyl moiety, making it a valuable molecule for both academic research and industrial applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of 1-(3-Fluorophenyl)-1-cyclopropyl ethanol consists of a cyclopropane ring fused to an ethanolic group, with a fluorine atom substituted on the phenyl ring at the third position. This configuration imparts unique electronic and steric properties to the molecule, which are crucial for its interactions with biological systems. The presence of the fluorine atom introduces additional electronic effects, enhancing the compound's stability and bioavailability. These attributes make it an attractive candidate for researchers exploring new drug delivery systems and bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of cyclopropyl ethanol derivatives, including 1-(3-Fluorophenyl)-1-cyclopropyl ethanol. These methods often involve palladium-catalyzed coupling reactions or transition metal-mediated processes, which allow for precise control over the molecular architecture. Such synthetic strategies not only improve yield but also facilitate the incorporation of diverse functional groups, expanding the range of potential applications for these compounds.

In terms of pharmacological activity, 1-(3-Fluorophenyl)-1-cyclopropyl ethanol has demonstrated promising results in preclinical studies. Researchers have reported its ability to modulate key cellular pathways involved in inflammation, neurodegenerative diseases, and cancer. For instance, studies have shown that this compound exhibits anti-inflammatory properties by inhibiting COX-2 enzyme activity, a target closely associated with pain and inflammatory conditions. Additionally, its potential as a neuroprotective agent has been explored, with findings suggesting it may mitigate oxidative stress and neuronal damage.

The integration of computational chemistry techniques has further enhanced our understanding of fluorophenyl cyclopropane derivatives. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including kinases and G-protein coupled receptors (GPCRs). Such interactions highlight its potential as a lead compound in drug design programs aimed at developing selective inhibitors or agonists for specific therapeutic targets.

Moreover, the environmental impact of cyclopropyl alcohol derivatives has become an area of interest for sustainable chemistry initiatives. Researchers are investigating methods to optimize the synthesis and application of these compounds to minimize ecological footprint while maximizing their benefits. This includes exploring biodegradable formulations and green chemical processes that align with current eco-friendly trends in pharmaceutical development.

In conclusion, 1-(3-Fluorophenyl)-1-cyclopropyl ethanol represents a compelling example of how innovative chemical design can lead to molecules with diverse applications. Its unique structure, coupled with emerging research findings, positions it as a key player in advancing both chemical science and therapeutic innovation. As ongoing studies continue to uncover new insights into its properties and potentials, this compound is poised to make significant contributions to various scientific domains.